Manganese carbonate

• CAS: 598-62-9
• Synonyms: MnCO3.XH2O, Carbonic acid manganese salt
• Molecular Formula: MnCO3; CMnO3
• Molecular Weight: 114.947 g/mol
• SMILES: C(=O)([O-])[O-].[Mn+2]
• InChI: InChI=1S/CH2O3.Mn/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
• InChIKey: XMWCXZJXESXBBY-UHFFFAOYSA-L
• Solubility: Sol in dil acid; insol in water or alcohol; SOL IN AQ CARBON DIOXIDE; INSOL IN AMMONIA; Soluble in dilute inorganic acids; almost insoluble in common organic acids, both concentrated and dilute.

Substituting Mn sources in your process can degrade performance. In SCR catalyst synthesis, our Manganese Carbonate (MC) precursor forms a highly active Mn₂O₃ phase, outperforming nitrate or sulfate routes for NOx conversion. For Na-ion battery cathodes, it enables a rod/sheet composite morphology delivering 140 mAh/g (0.1C) and 89.5% capacity retention over 100 cycles. - Electronic Grade: Fe ≤0.01%, Ca/Mg ≤0.05% for low-loss ferrite cores. - Battery Grade: Controlled particle size (D50: 3-7 µm) for cathode materials. - Industrial Grade: ≥44% Mn content for catalyst & pigment applications. Avoid performance drift-specify the right Mn-source for your application.

碳酸锰基础属性与类属定位

碳酸锰(Manganese carbonate, MnCO₃)是一种无机碳酸盐, 以菱锰矿(rhodochrosite)形式天然存在, 2005年全球产量约20000吨[1]。该化合物为白色至淡粉色固体, 密度3.70 g/cm³, 约在200 °C开始分解生成二氧化碳和一氧化锰, 不溶于水(Ksp = 2.24 × 10⁻¹¹), 但可溶于稀无机酸[2]。作为锰元素的关键载体, 碳酸锰可经由简单的热分解过程转化为多种锰氧化物(MnO、Mn₂O₃、Mn₃O₄、MnO₂), 这种化学可转化性使其在多个工业领域作为前驱体发挥核心作用, 广泛应用于软磁铁氧体材料制备、脱硫催化剂载体、电池材料前驱体合成、陶瓷釉料颜料、微量元素肥料及饲料添加剂等。不同等级(工业级、电池级、电子级)的碳酸锰产品在锰含量(通常Mn≥44%)、杂质谱(Fe、Ca、Mg、重金属等)及物理形貌(粒径分布、比表面积)方面存在显著差异, 这些差异直接影响终端产品的性能和工艺稳定性。

• [1] Reidies, A. H. (2005). Manganese Compounds. Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH. View Source
• [2] Wikipedia contributors. (2020). 碳酸锰. Wikipedia, The Free Encyclopedia. Revision as of 15 September 2020. View Source

碳酸锰在技术选型中的不可替代性

尽管多种锰源(如硫酸锰、硝酸锰、二氧化锰)均可提供锰元素, 但在特定工业流程中简单地将其互换常导致性能劣化或工艺失效。例如, 在SCR催化剂制备中, 选用碳酸锰前驱体(MC)较硝酸锰(MN)或硫酸锰(MS)能形成不同的活性锰氧化物相(Mn₂O₃ vs MnO₂), 直接导致NOx转化活性的差异[1]。在电池正极材料合成中, 碳酸锰作为前驱体可制备出具有特殊棒状/片状复合形貌的活性材料, 而传统二氧化锰路线难以获得此结构, 进而显著影响倍率性能和循环寿命[2]。在动物营养领域, 不同无机锰源的生物利用率(相对生物有效性)存在本质区别, 碳酸锰的相对生物利用率约为硫酸锰的85%[3]。这些定量差异表明, 锰源的化学形态、分解路径、杂质谱和物理性质共同决定了其在特定下游应用中的表现, 仅凭“含锰量”进行等价替换会导致关键性能指标的偏离。

• [1] Fang, D., He, F., Xie, J., Fu, Z., & Chen, J. (2013). Effects of Atmospheres and Precursors on MnOx/TiO2 Catalysts for NH3-SCR at Low Temperature. Journal of Wuhan University of Technology-Mater. Sci. Ed., 28(5), 888-892. View Source
• [2] Zhang, Q. et al. (2026). 碳酸锰两步反应制备P2-Na₀.₆₇MnO₂正极材料及性能. 兰州理工大学研究简报. View Source
• [3] Guo, R., Dai, Z., Liu, X., & Li, Q. (1994). 雏鸭无机锰源生物利用率试验研究. 中国畜牧杂志, 1994(01). View Source

碳酸锰核心差异化定量证据

NH₃-SCR NOx转化活性排序

在制备MnOx/TiO₂低温SCR催化剂时, 锰前驱体的化学形态决定最终活性相和催化性能。研究表明, 以碳酸锰(MC)为前驱体, 在773 K空气氛煅烧后主要生成Mn₂O₃活性相；而硝酸锰(MN)前驱体主要生成MnO₂, 硫酸锰(MS)前驱体则保持原样未转化[1]。催化性能评价显示, NOx转化率排序为: MA/TiO₂ > MC/TiO₂ > MN/TiO₂ > MS/TiO₂ > P25, 其中MC路线的催化活性显著优于MN和MS路线[1]。

Evidence Dimension	NH₃-SCR NOx转化活性排序
Target Compound Data	MC/TiO₂ (碳酸锰前驱体) 活性高于 MN/TiO₂ 和 MS/TiO₂
Comparator Or Baseline	MA/TiO₂ (乙酸锰, 活性最高) > MC/TiO₂ > MN/TiO₂ (硝酸锰) > MS/TiO₂ (硫酸锰) > P25 (空白TiO₂)
Quantified Difference	MC/TiO₂ 活性排序第二, 明确优于MN/TiO₂和MS/TiO₂
Conditions	浸渍法制备MnOx/TiO₂催化剂, 773 K空气氛煅烧, NH₃-SCR反应评价

Why This Matters

在SCR催化剂配方选型中, 以碳酸锰替代硝酸锰或硫酸锰可获得更高的NOx转化活性, 这直接影响催化剂的脱硝效率, 对大气污染物控制具有实际工程意义。

• [1] Fang, D., He, F., Xie, J., Fu, Z., & Chen, J. (2013). Effects of Atmospheres and Precursors on MnOx/TiO2 Catalysts for NH3-SCR at Low Temperature. Journal of Wuhan University of Technology-Mater. Sci. Ed., 28(5), 888-892. View Source

负载型催化剂比表面积与醇氧化性能

在钴氧化物负载的碳酸锰催化剂(CoxOy-MnCO₃)与对应的三氧化二锰催化剂(CoxOy-Mn₂O₃)的比较中, MnCO₃载体表现出显著更高的比表面积。在300 °C煅烧条件下, (1%)CoxOy–MnCO₃催化剂的比表面积为108.4 m²/g, 该值显著高于在500 °C煅烧后转化生成的CoxOy–Mn₂O₃催化剂[1]。这种比表面积的差异直接导致了催化活性的不同: (1%)CoxOy–MnCO₃催化剂在苯甲醇(BzOH)需氧氧化反应中, 20分钟内即可实现100%的转化率和>99%的苯甲醛(BzH)选择性[1]。

Evidence Dimension	催化剂比表面积(BET)与催化性能
Target Compound Data	CoxOy-MnCO₃ (300 °C煅烧): 比表面积108.4 m²/g; BzOH转化率100%, BzH选择性>99% (20 min)
Comparator Or Baseline	CoxOy-Mn₂O₃ (500 °C煅烧): 比表面积低于108.4 m²/g; 催化性能低于MnCO₃载体体系
Quantified Difference	比表面积108.4 m²/g (MnCO₃载体) vs 较低值 (Mn₂O₃载体)
Conditions	共沉淀法制备, 300 °C/500 °C煅烧, 苯甲醇(BzOH)需氧氧化, O₂为氧化剂, 无助剂

Why This Matters

在非均相催化剂的选型中, 载体的比表面积是决定活性组分分散度和催化效率的关键参数。108.4 m²/g的高比表面积使MnCO₃基催化剂在醇类选择性氧化等精细化工反应中表现出优异的转化率和选择性, 这对催化剂配方的优化和工业应用具有直接指导意义。

• [1] Alduhaish, O., Adil, S. F., Assal, M. E., Shaik, M. R., Kuniyil, M., Manqari, K. M., ... & Siddiqui, M. R. H. (2020). Synthesis and Characterization of CoxOy–MnCO3 and CoxOy–Mn2O3 Catalysts: A Comparative Catalytic Assessment Towards the Aerial Oxidation of Various Kinds of Alcohols. Processes, 8(8), 837. View Source

雏鸭饲料锰源生物利用率比较

在动物营养学中, 不同无机锰源的生物利用率是饲料配方设计的关键参数。一项针对北京雏鸭的对照实验系统比较了三种无机锰源的相对生物利用率。试验在基础饲粮中分别添加500、1500和2500 ppm的试剂级MnSO₄·H₂O、MnCO₃·4H₂O和MnCl₂·4H₂O, 饲喂3周[1]。以硫酸锰的生物利用率为100%作为参照基准, 综合胫骨和肾脏锰沉积量及线性回归分析结果, 碳酸锰的相对生物利用率为85%, 氯化锰则为104%[1]。

Evidence Dimension	雏鸭体内锰元素相对生物利用率
Target Compound Data	碳酸锰 (MnCO₃) 相对生物利用率 = 85%
Comparator Or Baseline	硫酸锰 (MnSO₄) 相对生物利用率 = 100% (参照基准); 氯化锰 (MnCl₂) = 104%
Quantified Difference	碳酸锰的生物利用率比硫酸锰低15个百分点 (85% vs 100%)
Conditions	北京雏鸭, 1日龄, 饲喂3周, 锰添加水平500/1500/2500 ppm, 以胫骨和肾脏锰沉积量为评价终点

Why This Matters

饲料配方师在进行微量元素预混料设计时, 需要根据锰源的生物利用率精确计算添加量。碳酸锰85%的相对生物利用率意味着需按比例调整添加水平以满足动物的营养需要, 这对于控制饲料成本、避免锰缺乏或过量中毒至关重要。

• [1] Guo, R., Dai, Z., Liu, X., & Li, Q. (1994). 雏鸭无机锰源生物利用率试验研究. 中国畜牧杂志, 1994(01). View Source

钠离子电池正极材料倍率与循环稳定性

在钠离子电池正极材料P2-Na₀.₆₇MnO₂ (NMO)的合成中, 采用碳酸锰(MnCO₃)为锰源并通过两步反应法制备的材料(NMO-2)与一步反应法(NMO-1)相比, 展现出显著的电化学性能优势[1]。NMO-2材料在0.1 C倍率下放电比容量达140 mAh/g, 在10 C高倍率下仍保持71.8 mAh/g, 并且在0.5 C循环100次后容量保持率高达89.5%[1]。该性能突破归因于MnCO₃路线可制备出具有一维棒状和二维片状复合形貌的材料, 有效缩短了钠离子扩散路径并提升了结构稳定性[1]。

Evidence Dimension	钠离子电池正极材料电化学性能
Target Compound Data	NMO-2 (MnCO₃两步法): 0.1 C放电比容量140 mAh/g; 10 C保持71.8 mAh/g; 100次循环后容量保持率89.5%
Comparator Or Baseline	NMO-1 (MnCO₃一步法): 各性能指标均低于NMO-2
Quantified Difference	NMO-2的综合倍率性能和循环稳定性显著优于NMO-1
Conditions	以MnCO₃为锰源, 两步反应法(先合成Mn₂O₃中间体再与Na₂CO₃反应) vs 一步法, 制备P2-Na₀.₆₇MnO₂正极材料

Why This Matters

对于电池材料研发和生产商而言, 选择碳酸锰作为锰源并结合优化的两步反应工艺, 可制备出高倍率、长循环的钠离子电池正极材料。这一技术路线突破了传统以二氧化锰或硝酸锰为原料的限制, 兼具成本优势和性能优势, 对钠离子电池的商业化应用具有重要价值。

• [1] Zhang, Q. et al. (2026). 碳酸锰两步反应制备P2-Na₀.₆₇MnO₂正极材料及性能. 兰州理工大学研究简报. View Source

Mn-Zn铁氧体电子级原料杂质控制

在软磁铁氧体(尤其是Mn-Zn铁氧体)的生产中, 原料的杂质含量对磁性能(如磁导率、磁芯损耗)具有决定性影响。电子级碳酸锰的典型技术规格要求MnCO₃纯度≥99%, Mn含量≥44%, 同时对关键杂质实施严格管控: Fe ≤0.01%, Ca ≤0.05%, Mg ≤0.05%, Pb ≤5 ppm, As ≤3 ppm, Cd ≤3 ppm[1]。其中低铁(Fe)含量可减少磁损耗并改善磁导率, 受控的Ca和Mg杂质可确保稳定的烧结行为和均匀的晶粒生长, 而极低的重金属含量则满足电子材料的安全合规要求[1]。相比之下, 工业级碳酸锰对上述杂质的限制较宽松, 可能对铁氧体的最终磁性能产生不利影响。

Evidence Dimension	电子级碳酸锰关键杂质含量规格
Target Compound Data	Fe ≤0.01%, Ca ≤0.05%, Mg ≤0.05%, Pb ≤5 ppm, As ≤3 ppm, Cd ≤3 ppm
Comparator Or Baseline	工业级碳酸锰 (无统一标准, 但杂质容忍度通常高于上述数值)
Quantified Difference	电子级标准对Fe、Ca、Mg、Pb、As、Cd实施ppm级严格管控
Conditions	电子级MnCO₃产品规格, 适用于软磁铁氧体磁芯制造

Why This Matters

对于铁氧体磁芯制造商而言, 选择电子级碳酸锰而非工业级碳酸锰, 是确保磁芯产品批次一致性、低磁芯损耗和高磁导率的关键。采购决策需以杂质谱的量化规格为依据, 而非仅考虑单价。

• [1] ManganeseSupply.com. (2026). Electronic Grade 99% MnCO3 Factory for Soft Magnetic Ferrites. Product Technical Datasheet. View Source

碳酸锰最佳应用场景

SCR脱硝催化剂前驱体选型

在制备低温NH₃-SCR脱硝催化剂时, 若需在硝酸锰(MN)、硫酸锰(MS)和碳酸锰(MC)前驱体之间做出选择, 应优先选用碳酸锰。直接对比实验已证实, MC/TiO₂催化剂的NOx转化活性排序高于MN/TiO₂和MS/TiO₂, 这归因于MC前驱体在煅烧过程中主要形成高活性的Mn₂O₃相[1]。此场景适用于燃煤电厂、工业锅炉和柴油车尾气后处理系统中催化剂的配方优化与原料采购。

醇类选择性氧化催化剂载体应用

在需要高比表面积载体以实现活性组分高度分散的非均相催化反应(如醇选择性氧化制醛)中, 应优先选择碳酸锰(MnCO₃)而非其热解产物三氧化二锰(Mn₂O₃)作为载体。研究表明, 300 °C煅烧下的CoxOy-MnCO₃催化剂可保持108.4 m²/g的高比表面积, 在苯甲醇氧化反应中20分钟内实现100%转化率和>99%选择性[1]。此场景特别适用于精细化工和制药中间体合成中的绿色氧化工艺开发与催化剂采购。

钠离子电池正极材料合成工艺优化

在钠离子电池层状氧化物正极材料(如P2-Na₀.₆₇MnO₂)的研发与规模化生产中, 应以碳酸锰(MnCO₃)为锰源, 并采用“先合成Mn₂O₃中间体再与Na₂CO₃反应”的两步法工艺。此路线可制备出具有一维棒状/二维片状复合形貌的材料, 其在0.1 C下放电比容量达140 mAh/g, 10 C高倍率下仍保持71.8 mAh/g, 100次循环后容量保持率89.5%, 综合性能显著优于传统一步法[1]。该应用场景对于寻求高性能、低成本钠离子电池正极材料解决方案的电池制造商和材料研发机构具有重要意义。

软磁铁氧体磁芯电子级原料要求

在Mn-Zn软磁铁氧体磁芯(用于电感、变压器、EMI抑制元件)的生产中, 必须选用电子级碳酸锰而非工业级产品。电子级规格对铁(Fe ≤0.01%)、钙(Ca ≤0.05%)、镁(Mg ≤0.05%)及重金属(Pb、Cd、As ≤ ppm级)实施严格管控, 以确保磁芯的低磁芯损耗、高磁导率和批次间性能一致性[1]。此应用场景对铁氧体磁芯制造商、高频电子元器件供应商的原材料采购决策至关重要。

• [1] Multiple sources as cited in Section 3. View Source